1H-Imidazole-2-methanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(6-phenylhexyl)-

• CAS No.: 178980-18-2
• Molecular Formula: C25H30Cl2N2OS
• Molecular Weight: 477.5 g/mol
• IUPAC Name: [5-(3,5-dichlorophenyl)sulfanyl-1-(6-phenylhexyl)-4-propan-2-ylimidazol-2-yl]methanol
• InChI: InChI=1S/C25H30Cl2N2OS/c1-18(2)24-25(31-22-15-20(26)14-21(27)16-22)29(23(17-30)28-24)13-9-4-3-6-10-19-11-7-5-8-12-19/h5,7-8,11-12,14-16,18,30H,3-4,6,9-10,13,17H2,1-2H3
• InChI Key: JCDUIRQXFBFLNY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N(C(=N1)CO)CCCCCCC2=CC=CC=C2)SC3=CC(=CC(=C3)Cl)Cl

Description

1H-Imidazole-2-methanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(6-phenylhexyl)- is a useful research compound. Its molecular formula is C25H30Cl2N2OS and its molecular weight is 477.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To dimethylformamide was added 99 mg of 1-chloro-6-phenylhexane and 152 mg of potassium iodide under ice-cooling, the mixture was allowed to warm up to room temperature and stirred for 20 minutes. Then, 200 mg of 5-(3,5-dichlorophenylthio)-4-isopropyl-2-(p-methoxybenzyloxymethyl)-1H-imidazole (101b)was added, followed by addition of 126 mg of potassium carbonate. Then, the mixture was warmed up to 50° C. and allowed to react for 6 hours. After completion of the reaction, the mixture was diluted with water, extracted with diethyl ether, the extract was dried over sodium sulfate, and the solvent was distilled off under reduced pressure. To thus-obtained oil were added 10 ml of ethanol and 20 ml of 36% hydrochloric acid, and the mixture was stirred at 90° C. for 2 hours. After completion of the reaction, the solvent was distilled off under reduced pressure, an aqueous sodium hydrogen carbonate solution was added, and extracted with ethyl acetate. The extract was dried over sodium sulfate, and the solvent was distilled off under reduced pressure. The residue was purified by silica gel chromatography (hexane:ethyl acetate=1:1)to give 81 mg of Compound I-125 (yield 37%).